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Compound of Interest

Compound Name:
4-(2-Methylphenoxy)piperidine

hydrochloride

CAS No.: 65367-95-5

Cat. No.: B1318313

Get Quote

Introduction
4-(2-Methylphenoxy)piperidine hydrochloride is a heterocyclic organic compound with

potential applications in pharmaceutical research and drug development.[1] As a derivative of

piperidine, a common scaffold in medicinal chemistry, this compound serves as a valuable

building block for the synthesis of more complex molecules. Its hydrochloride salt form

generally enhances solubility and stability, making it suitable for various experimental settings.

[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and laboratory use of 4-(2-
Methylphenoxy)piperidine hydrochloride. The protocols outlined herein are designed to

ensure the integrity of the compound and the safety of laboratory personnel. Given the

absence of a specific, detailed Safety Data Sheet (SDS) for this particular compound at the

time of publication, the following recommendations are synthesized from best practices for

handling piperidine derivatives and their hydrochloride salts, supported by available chemical

data.[3][4][5]
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Physicochemical Properties
A clear understanding of the physicochemical properties of 4-(2-Methylphenoxy)piperidine
hydrochloride is fundamental to its appropriate handling and use in experimental design.

Property Value Source(s)

CAS Number 65367-95-5 [6]

Molecular Formula C₁₂H₁₈ClNO [6]

Molecular Weight 227.74 g/mol [6]

Appearance
White to off-white solid (typical

for similar compounds)
General chemical knowledge

Solubility Likely soluble in water.[3][7]
Based on similar piperidine

hydrochloride salts

Storage Temperature
2-8°C recommended for long-

term storage.
[7]

Safety and Handling
As a precautionary measure, 4-(2-Methylphenoxy)piperidine hydrochloride should be

handled with the care afforded to all research chemicals of unknown toxicity. The following

guidelines are based on the hazard profiles of similar piperidine hydrochloride compounds.[5]

[8]

Hazard Identification
Based on analogous compounds, 4-(2-Methylphenoxy)piperidine hydrochloride may be

classified with the following hazards:

Harmful if swallowed.[4][9]

Causes skin irritation.[5][8]

Causes serious eye irritation/damage.[5][8]
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May cause respiratory irritation.[5][8]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before

use and disposed of properly after.[4]

Body Protection: A laboratory coat and, for larger quantities or when generating dust, a

chemical-resistant apron or suit.[4]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.[4]

Engineering Controls
All handling of solid 4-(2-Methylphenoxy)piperidine hydrochloride should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[10]

Ensure adequate ventilation in the laboratory.[3]

An eyewash station and safety shower must be readily accessible.

Emergency First Aid Procedures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor.[4][10]

If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water and

soap.[5][10]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[5][10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[5][10]
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Laboratory Protocols
Adherence to standardized laboratory protocols is crucial for obtaining reliable and

reproducible experimental results while maintaining a safe working environment.

Receiving and Initial Inspection
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Receive Shipment

Inspect Outer Packaging for Damage

Don PPE (Gloves, Lab Coat, Goggles)

Move to Designated Receiving Area (e.g., Fume Hood)

Inspect Inner Container and Seal for Integrity

Quarantine and Report if Damaged

Damaged

Verify Compound Identity and Quantity Against Order

Intact

Log into Chemical Inventory System

Transfer to Appropriate Storage Location
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Storage Decision Tree for 4-(2-Methylphenoxy)piperidine hydrochloride

Is the compound for long-term storage (> 6 months)? Is the compound in solution?

Store at 2-8°C in a tightly sealed container.

No

Store at -20°C in a tightly sealed container.

Yes

Prepare fresh for each use. If short-term storage is needed, store at 2-8°C, protected from light.

Click to download full resolution via product page

Figure 2: Decision-making process for the storage of 4-(2-Methylphenoxy)piperidine
hydrochloride.

Short-term Storage: For routine use, store the solid compound in its original, tightly sealed

container in a cool, dry, and well-ventilated area. [1][11]Storage at 2-8°C is a prudent

measure.

Long-term Storage: For archival purposes, store the solid at -20°C. Ensure the container is

tightly sealed to prevent moisture absorption.

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and bases.

[3]

Stability
Solid State: As a hydrochloride salt, the compound is expected to be relatively stable in its

solid form when stored correctly. [12]* In Solution: The stability of this compound in various

solvents has not been formally reported. It is best practice to use freshly prepared solutions.

If solutions are to be stored, they should be protected from light and kept at 2-8°C for short

periods. A pilot stability study is recommended for any long-term storage of solutions.
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Disposal
All waste containing 4-(2-Methylphenoxy)piperidine hydrochloride must be treated as

hazardous waste and disposed of in accordance with all applicable local, regional, and national

regulations. [3][4][10]

Solid Waste: Collect solid waste in a clearly labeled, sealed container.

Liquid Waste: Collect liquid waste in a labeled, sealed, and appropriate solvent waste

container. Do not dispose of it down the drain. [3]* Disposal Vendor: Utilize a licensed

professional waste disposal service for final disposal. [4]

Conclusion
While 4-(2-Methylphenoxy)piperidine hydrochloride holds promise as a research chemical,

its handling and storage demand careful attention to safety and procedural detail. By following

the protocols and guidelines outlined in these application notes, researchers can ensure the

integrity of their experiments and the safety of their laboratory environment. It is imperative to

seek out a compound-specific Safety Data Sheet when it becomes available and to always

perform a risk assessment before commencing any new experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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